1-(4-fluorophenyl)-3-(1H-pyrrol-2-yl)-2-propen-1-one

• IUPAC Name: (E)-1-(4-fluorophenyl)-3-(1H-pyrrol-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C13H10FNO/c14-11-5-3-10(4-6-11)13(16)8-7-12-2-1-9-15-12/h1-9,15H/b8-7+
• InChI Key: PFAYUUYAZWXWSV-BQYQJAHWSA-N
• Canonical SMILES: C1=CNC(=C1)C=CC(=O)C2=CC=C(C=C2)F
• Isomeric SMILES: C1=CNC(=C1)/C=C/C(=O)C2=CC=C(C=C2)F
• Molecular Formula: C13H10FNO
• Molecular Weight: 215.22 g/mol

Description

1-(4-fluorophenyl)-3-(1H-pyrrol-2-yl)-2-propen-1-one, also known as 4F-PVP, is a synthetic cathinone that belongs to the pyrrolidine class of compounds. It is a designer drug that has gained popularity in the recreational drug market due to its stimulant and euphoric effects. Despite its recreational use, 4F-PVP has also gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-(4-fluorophenyl)-3-(1H-pyrrol-2-yl)-2-propen-1-one is not fully understood. However, it is believed to act as a dopamine reuptake inhibitor and norepinephrine reuptake inhibitor, leading to increased levels of these neurotransmitters in the brain. This results in the stimulant and euphoric effects observed with its recreational use.
Biochemical and Physiological Effects
The use of this compound has been associated with several biochemical and physiological effects. These include increased heart rate, blood pressure, and body temperature, as well as decreased appetite and sleep disturbances. Long-term use of this compound has also been associated with neurotoxicity and addiction.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-fluorophenyl)-3-(1H-pyrrol-2-yl)-2-propen-1-one in lab experiments is its ability to cross the blood-brain barrier and interact with the central nervous system. This makes it a useful tool for studying the effects of dopamine and norepinephrine on behavior and cognition. However, its recreational use and potential for addiction make it a challenging compound to study in a controlled laboratory setting.

Future Directions

There are several future directions for research on 1-(4-fluorophenyl)-3-(1H-pyrrol-2-yl)-2-propen-1-one. One area of interest is its potential therapeutic applications in the treatment of medical conditions such as depression and ADHD. Another area of interest is its use as a cognitive enhancer. Further research is also needed to understand the long-term effects of this compound use and its potential for addiction.

Synthesis Methods

The synthesis of 1-(4-fluorophenyl)-3-(1H-pyrrol-2-yl)-2-propen-1-one involves the reaction of 4-fluoroacetophenone with pyrrolidine in the presence of a reducing agent such as sodium borohydride. The resulting compound is then oxidized to form this compound.

Scientific Research Applications

1-(4-fluorophenyl)-3-(1H-pyrrol-2-yl)-2-propen-1-one has been studied for its potential therapeutic applications in the treatment of various medical conditions such as depression, anxiety, and attention deficit hyperactivity disorder (ADHD). It has also been studied for its potential use as a cognitive enhancer.